Cas no 343604-41-1 ([1,1'-Biphenyl]-3-carboxaldehyde,3',4'-difluoro-)

[1,1'-Biphenyl]-3-carboxaldehyde,3',4'-difluoro- is a fluorinated biphenyl derivative characterized by the presence of aldehyde and difluoro substituents on its aromatic rings. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and liquid crystal materials. The electron-withdrawing fluorine atoms enhance its reactivity in cross-coupling reactions, while the aldehyde group provides a functional handle for further derivatization. Its rigid biphenyl backbone contributes to structural stability, making it valuable for designing advanced materials with tailored electronic or optical properties. The compound's purity and well-defined structure ensure consistent performance in demanding synthetic applications.
[1,1'-Biphenyl]-3-carboxaldehyde,3',4'-difluoro- structure
343604-41-1 structure
Product Name:[1,1'-Biphenyl]-3-carboxaldehyde,3',4'-difluoro-
CAS No:343604-41-1
MF:C13H8F2O
MW:218.198830604553
CID:302351
PubChem ID:22566597
Update Time:2025-05-27

[1,1'-Biphenyl]-3-carboxaldehyde,3',4'-difluoro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-carboxaldehyde,3',4'-difluoro-
    • 3-(3,4-difluorophenyl)benzaldehyde
    • 3',4'-DIFLUOROBIPHENYL-3-CARBALDEHYDE
    • 3-[3,4-bis(fluoranyl)phenyl]benzaldehyde
    • A822194
    • FT-0644470
    • 3',4'-Difluoro-biphenyl-3-carbaldehyde
    • 343604-41-1
    • DTXSID90626531
    • 3',4'-Difluoro[1,1'-biphenyl]-3-carbaldehyde
    • 3',4'-Difluoro-[1,1'-biphenyl]-3-carbaldehyde
    • SCHEMBL5735574
    • Inchi： 1S/C13H8F2O/c14-12-5-4-11(7-13(12)15)10-3-1-2-9(6-10)8-16/h1-8H
    • InChI Key： CMMCIJBGFQYEMA-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC(=C1)C1C=CC=C(C=O)C=1)F

Computed Properties

  • Exact Mass: 218.05400
  • Monoisotopic Mass: 218.05432120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.44430

[1,1'-Biphenyl]-3-carboxaldehyde,3',4'-difluoro- Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

[1,1'-Biphenyl]-3-carboxaldehyde,3',4'-difluoro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR007GN8-1g
[1,1'-Biphenyl]-3-carboxaldehyde,3',4'-difluoro-
 343604-41-1 95%
1g
 $325.00 2025-02-12
Ambeed
A658830-1g
3',4'-Difluoro-[1,1'-biphenyl]-3-carbaldehyde
 343604-41-1 97%
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abcr
AB609078-250mg
3',4'-Difluoro-[1,1'-biphenyl]-3-carbaldehyde; .
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 €181.00 2024-07-24
abcr
AB609078-1g
3',4'-Difluoro-[1,1'-biphenyl]-3-carbaldehyde; .
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 €310.60 2024-07-24
abcr
AB609078-5g
3',4'-Difluoro-[1,1'-biphenyl]-3-carbaldehyde; .
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 €975.10 2024-07-24
abcr
AB609078-10g
3',4'-Difluoro-[1,1'-biphenyl]-3-carbaldehyde; .
 343604-41-1
10g
 €1619.40 2024-07-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1586857-250mg
3',4'-Difluoro-[1,1'-biphenyl]-3-carbaldehyde
 343604-41-1 98%
250mg
 ￥952.00 2024-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1586857-500mg
3',4'-Difluoro-[1,1'-biphenyl]-3-carbaldehyde
 343604-41-1 98%
500mg
 ￥1239.00 2024-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1586857-1g
3',4'-Difluoro-[1,1'-biphenyl]-3-carbaldehyde
 343604-41-1 98%
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 ￥1736.00 2024-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1586857-5g
3',4'-Difluoro-[1,1'-biphenyl]-3-carbaldehyde
 343604-41-1 98%
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 ￥6391.00 2024-05-17

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